Cas no 99948-47-7 (2-[(oxan-2-yloxy)methyl]benzaldehyde)

• Product Name: 2-[(oxan-2-yloxy)methyl]benzaldehyde
• CAS No: 99948-47-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD26523290
• CID: 2083642
• PubChem ID: 21657056
• Update Time: 2025-06-12

2-[(oxan-2-yloxy)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[[(Tetrahydropyran-2-yl)oxy]methyl]benzaldehyde
• 2-[(tetrahydro-2H-pyran-2-yloxy)methyl]benzaldehyde
• 2-tetrahydropyranyloxymethylbenzaldehyde
• o-formylbenzyl tetrahydropyranyl ether
• Benzaldehyde, 2-[[(tetrahydro-2H-pyran-2-yl)oxy]methyl]-
• 2-[(OXAN-2-YLOXY)METHYL]BENZALDEHYDE
• 5374AJ
• SB22915
• SY026040
• AB0064333
• 99948-47-7
• AKOS024258122
• AS-68056
• MFCD26523290
• 2-(oxan-2-yloxymethyl)benzaldehyde
• ZDA94847
• DB-226979
• 2-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)benzaldehyde
• CS-0156042
• 2-[(oxan-2-yloxy)methyl]benzaldehyde

• MDL： MFCD26523290
• Inchi： 1S/C13H16O3/c14-9-11-5-1-2-6-12(11)10-16-13-7-3-4-8-15-13/h1-2,5-6,9,13H,3-4,7-8,10H2
• InChI Key： FEGNADMYWSPCJP-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.9

Experimental Properties

• PSA: 35.53000
• LogP: 2.54230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-[(oxan-2-yloxy)methyl]benzaldehyde

Recent Advances in the Study of 2-[(oxan-2-yloxy)methyl]benzaldehyde (CAS: 99948-47-7) in Chemical Biology and Pharmaceutical Research

2-[(oxan-2-yloxy)methyl]benzaldehyde (CAS: 99948-47-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzaldehyde core functionalized with a tetrahydropyranyl (THP) protecting group, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of interest is the role of 2-[(oxan-2-yloxy)methyl]benzaldehyde as a building block in the synthesis of heterocyclic compounds. Researchers have demonstrated its effectiveness in the construction of benzodiazepine and quinazoline derivatives, which are known for their pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of a new class of kinase inhibitors, showing promising results in preclinical models of breast cancer. The compound's ability to undergo selective transformations under mild conditions makes it an attractive candidate for modular drug design.

In addition to its synthetic applications, 2-[(oxan-2-yloxy)methyl]benzaldehyde has been investigated for its biological properties. Recent in vitro studies have revealed that it exhibits moderate inhibitory activity against certain enzymes, such as acetylcholinesterase (AChE) and monoamine oxidase (MAO), suggesting potential applications in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The compound's stability and reactivity have also been subjects of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and degradation pathways. These studies have provided valuable insights into the optimal conditions for its storage and handling, which are critical for its use in large-scale pharmaceutical manufacturing. Moreover, computational modeling has been used to predict its interactions with biological targets, aiding in the rational design of derivatives with enhanced efficacy and selectivity.

Despite these advancements, challenges remain in the widespread adoption of 2-[(oxan-2-yloxy)methyl]benzaldehyde in drug development. Issues such as scalability, cost-effectiveness, and the need for greener synthetic routes are areas of active investigation. Recent efforts have focused on developing catalytic methods to improve the yield and reduce the environmental impact of its production. Collaborative research between academia and industry is expected to drive further innovations in this area.

In conclusion, 2-[(oxan-2-yloxy)methyl]benzaldehyde (CAS: 99948-47-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool for drug discovery. Ongoing research aims to address current limitations and unlock its full potential in the development of next-generation therapeutics. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.